Cas no 13618-24-1 (1-Cyclopropyl-2-methylpentane-1,3-dione)
13618-24-1 structure
Product Name:1-Cyclopropyl-2-methylpentane-1,3-dione
CAS No:13618-24-1
MF:C9H14O2
MW:154.206263065338
CID:5746895
PubChem ID:64917735
Update Time:2023-11-11
1-Cyclopropyl-2-methylpentane-1,3-dione Chemical and Physical Properties
Names and Identifiers
-
- 1-cyclopropyl-2-methylpentane-1,3-dione
- AKOS014247744
- EN300-1124927
- CS-0283493
- 13618-24-1
- 1,3-Pentanedione, 1-cyclopropyl-2-methyl-
- 1-Cyclopropyl-2-methylpentane-1,3-dione
-
- Inchi: 1S/C9H14O2/c1-3-8(10)6(2)9(11)7-4-5-7/h6-7H,3-5H2,1-2H3
- InChI Key: UVIJSBPQASZCEW-UHFFFAOYSA-N
- SMILES: O=C(C(C)C(CC)=O)C1CC1
Computed Properties
- Exact Mass: 154.099379685g/mol
- Monoisotopic Mass: 154.099379685g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 180
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 34.1Ų
Experimental Properties
- Density: 1.041±0.06 g/cm3(Predicted)
- Melting Point: 117 °C
- Boiling Point: 117 °C(Press: 20 Torr)
- pka: 10?+-.0.20(Predicted)
1-Cyclopropyl-2-methylpentane-1,3-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1124927-0.05g |
1-cyclopropyl-2-methylpentane-1,3-dione |
13618-24-1 | 95% | 0.05g |
$528.0 | 2023-10-26 | |
| Enamine | EN300-1124927-0.1g |
1-cyclopropyl-2-methylpentane-1,3-dione |
13618-24-1 | 95% | 0.1g |
$553.0 | 2023-10-26 | |
| Enamine | EN300-1124927-0.25g |
1-cyclopropyl-2-methylpentane-1,3-dione |
13618-24-1 | 95% | 0.25g |
$579.0 | 2023-10-26 | |
| Enamine | EN300-1124927-0.5g |
1-cyclopropyl-2-methylpentane-1,3-dione |
13618-24-1 | 95% | 0.5g |
$603.0 | 2023-10-26 | |
| Enamine | EN300-1124927-1.0g |
1-cyclopropyl-2-methylpentane-1,3-dione |
13618-24-1 | 1g |
$884.0 | 2023-06-09 | ||
| Enamine | EN300-1124927-2.5g |
1-cyclopropyl-2-methylpentane-1,3-dione |
13618-24-1 | 95% | 2.5g |
$1230.0 | 2023-10-26 | |
| Enamine | EN300-1124927-5.0g |
1-cyclopropyl-2-methylpentane-1,3-dione |
13618-24-1 | 5g |
$2566.0 | 2023-06-09 | ||
| Enamine | EN300-1124927-10.0g |
1-cyclopropyl-2-methylpentane-1,3-dione |
13618-24-1 | 10g |
$3807.0 | 2023-06-09 | ||
| Enamine | EN300-1124927-1g |
1-cyclopropyl-2-methylpentane-1,3-dione |
13618-24-1 | 95% | 1g |
$628.0 | 2023-10-26 | |
| Enamine | EN300-1124927-5g |
1-cyclopropyl-2-methylpentane-1,3-dione |
13618-24-1 | 95% | 5g |
$1821.0 | 2023-10-26 |
1-Cyclopropyl-2-methylpentane-1,3-dione Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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